Cas no 2241139-36-4 (7-amino-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one dihydrochloride)

• Product Name: 7-amino-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one dihydrochloride
• CAS No: 2241139-36-4
• MF: C₉H₁₃Cl₂N₃O
• MW: 250.125019788742
• CID: 5325413
• Update Time: 2025-05-23

7-amino-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-amino-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one dihydrochloride
• 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one dihydrochloride
• 7-amino-4-methyl-1,3-dihydroquinoxalin-2-one;dihydrochloride
• starbld0027481
• Z3324833034

• Inchi： 1S/C9H11N3O.2ClH/c1-12-5-9(13)11-7-4-6(10)2-3-8(7)12;;/h2-4H,5,10H2,1H3,(H,11,13);2*1H
• InChI Key： QKGWFQCUQDOOKY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1CN(C)C2C=CC(=CC=2N1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 219
• Topological Polar Surface Area: 58.4

Additional information on 7-amino-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one dihydrochloride

7-Amino-4-Methyl-1,2,3,4-Tetrahydroquinoxalin-2-One Dihydrochloride: A Versatile Building Block in Medicinal Chemistry

7-amino-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one dihydrochloride (CAS No. 2241139-36-4) represents a structurally unique scaffold with significant potential in pharmaceutical research. This compound belongs to the tetrahydroquinoxaline family, a class of heterocyclic molecules known for their diverse biological activities. The core structure features a fused six-membered ring system with a substituted amino group at position 7 and a methyl substitution at position 4. The dihydrochloride salt form enhances its solubility and stability under physiological conditions.

The quinoxaline nucleus has long been recognized as a privileged structure in drug discovery. Recent studies have demonstrated that derivatives of 7-amino-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one dihydrochloride exhibit promising pharmacological profiles. Notably, this scaffold has shown potential as a modulator of protein-protein interactions (PPIs), which are increasingly targeted in oncology and neurodegenerative disease research. The amino group at position 7 provides opportunities for conjugation with bioactive moieties through amide or Schiff base formation.

Synthetic approaches to this compound typically involve multistep organic reactions starting from anthranilic acid derivatives. Modern methodologies emphasize green chemistry principles to improve yield efficiency while minimizing environmental impact. Computational studies have elucidated the electronic distribution across the molecule's aromatic system, revealing that the methyl substitution at position 4 enhances lipophilicity without compromising hydrogen bonding capabilities.

In the field of enzyme inhibition research, compounds based on the 7-amino-4-methyl-tetrahydroquinoxaline framework have demonstrated selective activity against kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry reported that specific derivatives showed IC₅₀ values below 5 nM against CDK6 kinase while maintaining good selectivity over other kinases in the panel. This highlights the compound's utility as a lead structure for targeted therapy development.

The tetrahydroquinoline ring system is particularly valuable due to its conformational flexibility and ability to adopt bioactive conformations through hydrogen bonding networks. The hydroxyl group at position 2 forms intramolecular hydrogen bonds that stabilize specific three-dimensional arrangements crucial for receptor binding interactions. These structural features make it an attractive candidate for fragment-based drug discovery approaches.

In antimicrobial research programs, derivatives of this scaffold have shown activity against multidrug-resistant bacterial strains including MRSA and VRE. The mechanism appears to involve disruption of bacterial cell wall synthesis pathways through metal ion chelation by the quinoxaline nitrogen atoms. Current investigations are exploring combinations with existing antibiotics to overcome resistance mechanisms.

The versatility of 7-amino-4-methyl-tetrahydroquinoxalinone dihydrochloride extends beyond small molecule therapeutics. Recent developments include its use as a fluorescent probe in cellular imaging applications due to its characteristic absorption and emission spectra when functionalized with appropriate chromophores. This property has enabled real-time monitoring of enzyme activity within living cells using confocal microscopy techniques.

In neuropharmacology research, this scaffold has been explored as a potential modulator of GABA receptors due to its structural similarity with certain neurotransmitter analogs. Preclinical studies have demonstrated dose-dependent effects on neuronal excitability without significant cytotoxicity up to concentrations exceeding therapeutic levels by two orders of magnitude.

The dihydrochloride salt form plays an important role in optimizing pharmaceutical properties such as dissolution rate and bioavailability. Comparative studies between free base and salt forms have shown that the dihydrochloride variant exhibits improved stability under accelerated stability testing conditions (ICH guidelines) when stored at 60°C for six months without significant degradation.

Synthetic chemists are also investigating this compound as a building block for complex natural product synthesis projects. Its ability to participate in cascade reactions through electrophilic substitution patterns makes it particularly useful in total synthesis strategies requiring high atom economy and step efficiency.

Ongoing research focuses on improving synthetic routes through catalytic methods using transition metal complexes such as palladium(II) acetate or copper(I) iodide as catalysts for C-N bond formation steps required during scale-up production processes for pharmaceutical applications.

In conclusion, the chemical versatility and biological relevance of CAS No 2241139-36-4 make it an important intermediate in modern medicinal chemistry programs targeting multiple therapeutic areas including oncology, infectious diseases, and neurological disorders.